XMU-MP-1

• CAS No.: 2061980-01-4
• Product Name: XMU-MP-1
• Molecular Formula: C17H16N6O3S2
• Molecular Weight: 416.474
• IUPAC Name: 4-[(2,9-dimethyl-8-oxo-6-thia-2,9,12,14-tetrazatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-13-yl)amino]benzenesulfonamide
• Standard InChI: InChI=1S/C17H16N6O3S2/c1-22-12-7-8-27-14(12)16(24)23(2)13-9-19-17(21-15(13)22)20-10-3-5-11(6-4-10)28(18,25)26/h3-9H,1-2H3,(H2,18,25,26)(H,19,20,21)
• Standard InChIKey: YRDHKIFCGOZTGD-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C3=CN=C(N=C31)NC4=CC=C(C=C4)S(=O)(=O)N)C)SC=C2
• Appearance: Light yellow to yellow solid powder
• Description: XMU-MP-1 is a potent and selective MST1/2 inhibitor with IC50 values of 71.1 ± 12.9 nM and 38.1 ± 6.9 nM, respectively.. XMU-MP-1 blocked MST1/2 kinase activities, thereby activating the downstream effector Yes-associated protein and promoting cell growth. XMU-MP-1 displayed excellent in vivo pharmacokinetics and was able to augment mouse intestinal repair, as well as liver repair and regeneration, in both acute and chronic liver injury mouse models at a dose of 1 to 3 mg/kg via intraperitoneal injection.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: XMU-MP-1; XMU-MP1; XMU-MP 1; XMUMP-1; XMUMP1; XMUMP 1.
• Reference: 1: Fan F, He Z, Kong LL, Chen Q, Yuan Q, Zhang S, Ye J, Liu H, Sun X, Geng J, Yuan L, Hong L, Xiao C, Zhang W, Sun X, Li Y, Wang P, Huang L, Wu X, Ji Z, Wu Q, Xia NS, Gray NS, Chen L, Yun CH, Deng X, Zhou D. Pharmacological targeting of kinases MST1 and MST2 augments tissue repair and regeneration. Sci Transl Med. 2016 Aug 17;8(352):352ra108. doi: 10.1126/scitranslmed.aaf2304. PubMed PMID: 27535619.
• PubChem Compound: 121499143
• Last Modified: Nov 11 2021